(6-cyclopropyl-1-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol

• IUPAC Name: (6-cyclopropyl-1-methylimidazo[1,2-b]pyrazol-7-yl)methanol
• InChI: InChI=1S/C10H13N3O/c1-12-4-5-13-10(12)8(6-14)9(11-13)7-2-3-7/h4-5,7,14H,2-3,6H2,1H3
• InChI Key: NOAXDNSTJMJFKE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN2C1=C(C(=N2)C3CC3)CO
• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol

Description

The compound “(6-cyclopropyl-1-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol” is a derivative of pyrazole. Pyrazole and its derivatives are considered pharmacologically important active scaffolds that possess almost all types of pharmacological activities. The presence of this nucleus in pharmacological agents of diverse therapeutic categories has proved the pharmacological potential of the pyrazole moiety.

Synthesis Analysis

Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis. They are one of the most studied groups of compounds among the azole family. A huge variety of synthesis methods and synthetic analogues have been reported over the years.

Molecular Structure Analysis

The molecular structure of “this compound” is based on the pyrazole nucleus. The presence of the pyrazole nucleus in different structures leads to diversified applications in different areas such as technology, medicine, and agriculture.

Chemical Reactions Analysis

The compound “this compound” is likely to be involved in various chemical reactions due to its pyrazole nucleus. Pyrazole derivatives are known to show different biological activities.

Scientific Research Applications

Synthesis and Biological Activities

The compound (6-cyclopropyl-1-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol appears to be a part of a broader class of heterocyclic compounds, which are of significant interest in scientific research due to their diverse biological and pharmacological activities. One study outlined the synthesis of various heterocyclic compounds related to this structure, such as 1H-pyrazole-4-carbonitriles and [1,3,4]triazolo[1,5-a]pyridine derivatives, and evaluated their antioxidant and antimicrobial activities. The study emphasized the relationship between the structure and activity of these compounds, highlighting their potential in therapeutic applications (Bassyouni et al., 2012).

Anticancer and Antimicrobial Potentials

Another research project focused on synthesizing and studying novel 1,3-oxazole clubbed pyridyl-pyrazolines for their anticancer and antimicrobial properties. The compounds exhibited promising results against various pathogenic strains, indicating the significant potential of such structures in developing new pharmaceuticals (Katariya et al., 2021).

Structural Characterization and Molecular Interactions

In addition to biological activities, heterocyclic compounds, including pyrazole derivatives, are studied for their structural and molecular characteristics. A study delved into the crystal structure of specific alcoholates and an ansolvate of a heterocyclic compound, revealing insights into the molecular conformation and hydrogen bonding interactions, which are crucial for understanding the compound's behavior and potential applications (Ishii et al., 2002).

Mechanism of Action

Target of Action

Compounds containing an imidazole ring, such as this one, are known to interact with various biological targets, including enzymes and receptors .

Mode of Action

Imidazole derivatives are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function .

Biochemical Pathways

Without specific information on the compound’s target and mode of action, it’s difficult to determine the exact biochemical pathways it affects. Imidazole derivatives are involved in a wide range of biological processes, including inflammation, tumor growth, diabetes, allergies, and infections .

Pharmacokinetics

Imidazole derivatives are generally known for their good bioavailability due to their high solubility in water and other polar solvents .

Result of Action

Imidazole derivatives have been reported to exhibit a wide range of biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially affect the action of imidazole derivatives .